Phyllanthostatin A - Phyllanthus acuminatus
Phyllanthostatin A - Phyllanthus acuminatus
Phyllanthostatin A is a lignan and a glycoside.
Brand Name:
Vulcanchem
CAS No.:
119767-19-0
VCID:
VC0192094
InChI:
InChI=1S/C29H30O13/c1-13(31)38-11-16-6-15-8-19(36-2)20(37-3)9-17(15)23(14-4-5-18-21(7-14)40-12-39-18)24(16)28(35)42-29-27(34)26(33)25(32)22(10-30)41-29/h4-9,22,25-27,29-30,32-34H,10-12H2,1-3H3/t22-,25-,26+,27-,29+/m1/s1
SMILES:
CC(=O)OCC1=C(C(=C2C=C(C(=CC2=C1)OC)OC)C3=CC4=C(C=C3)OCO4)C(=O)OC5C(C(C(C(O5)CO)O)O)O
Molecular Formula:
C29H30O13
Molecular Weight:
586.5 g/mol
Phyllanthostatin A - Phyllanthus acuminatus
CAS No.: 119767-19-0
Natural Products
VCID: VC0192094
Molecular Formula: C29H30O13
Molecular Weight: 586.5 g/mol
CAS No. | 119767-19-0 |
---|---|
Product Name | Phyllanthostatin A - Phyllanthus acuminatus |
Molecular Formula | C29H30O13 |
Molecular Weight | 586.5 g/mol |
IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3-(acetyloxymethyl)-1-(1,3-benzodioxol-5-yl)-6,7-dimethoxynaphthalene-2-carboxylate |
Standard InChI | InChI=1S/C29H30O13/c1-13(31)38-11-16-6-15-8-19(36-2)20(37-3)9-17(15)23(14-4-5-18-21(7-14)40-12-39-18)24(16)28(35)42-29-27(34)26(33)25(32)22(10-30)41-29/h4-9,22,25-27,29-30,32-34H,10-12H2,1-3H3/t22-,25-,26+,27-,29+/m1/s1 |
Standard InChIKey | KQSAUOPDQAYSSQ-GPXXLQEOSA-N |
Isomeric SMILES | CC(=O)OCC1=C(C(=C2C=C(C(=CC2=C1)OC)OC)C3=CC4=C(C=C3)OCO4)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O |
SMILES | CC(=O)OCC1=C(C(=C2C=C(C(=CC2=C1)OC)OC)C3=CC4=C(C=C3)OCO4)C(=O)OC5C(C(C(C(O5)CO)O)O)O |
Canonical SMILES | CC(=O)OCC1=C(C(=C2C=C(C(=CC2=C1)OC)OC)C3=CC4=C(C=C3)OCO4)C(=O)OC5C(C(C(C(O5)CO)O)O)O |
Description | Phyllanthostatin A is a lignan and a glycoside. |
Synonyms | phyllanthostatin A |
PubChem Compound | 128959 |
Last Modified | Nov 11 2021 |
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